Cas no 933698-96-5 (1-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine)

• Product Name: 1-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine
• CAS No: 933698-96-5
• CID: 4666021
• Update Time: 2025-08-03

1-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(trifluoromethyl)-1,3-thiazol-2-yl]ethan-1-amine
• 2-Thiazolemethanamine, α-methyl-4-(trifluoromethyl)-
• 1-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine

Additional information on 1-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine

Comprehensive Overview of 1-4-(Trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine (CAS No. 933698-96-5)

1-4-(Trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine (CAS No. 933698-96-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a thiazole ring substituted with a trifluoromethyl group, which enhances its reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.

The trifluoromethyl group in 1-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine is a key functional moiety that contributes to its lipophilicity and metabolic stability, making it a valuable candidate for bioactive molecule design. This characteristic is highly sought after in the development of next-generation therapeutics, especially in oncology and neurology, where improved drug delivery and efficacy are critical. The compound's CAS No. 933698-96-5 is frequently referenced in patent filings and academic journals, underscoring its industrial relevance.

In the context of green chemistry, 1-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine is being explored for its potential to reduce environmental impact. Its structural versatility allows for modifications that minimize toxic byproducts, addressing growing consumer and regulatory demands for eco-friendly chemicals. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

From a synthetic chemistry perspective, the compound's thiazole core offers opportunities for catalyzed cross-coupling reactions, a hot topic in organic synthesis. Recent advancements in flow chemistry and microwave-assisted synthesis have further optimized its production, reducing energy consumption and waste—a response to the increasing demand for cost-effective manufacturing processes.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize CAS No. 933698-96-5, ensuring high purity for research applications. The compound's stability under various pH conditions also makes it a subject of interest in formulation science, particularly for oral drug delivery systems.

Market analysts note rising investments in fluorine-containing compounds like 1-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine, driven by their expanding applications in material science (e.g., liquid crystals, polymers) and electronic chemicals. This trend reflects broader industry shifts toward high-performance materials for renewable energy and electronics.

In summary, 1-4-(trifluoromethyl)-1,3-thiazol-2-ylethan-1-amine (CAS No. 933698-96-5) exemplifies the intersection of innovation and sustainability in modern chemistry. Its multifaceted utility across life sciences and industrial applications positions it as a compound of enduring scientific and commercial value.